Cas no 29904-98-1 (2(3H)-Benzothiazolethione,cobalt(2+) salt (2:1))

• Product Name: 2(3H)-Benzothiazolethione,cobalt(2+) salt (2:1)
• CAS No: 29904-98-1
• MF: C₁₄H₈CoN₂S₄
• MW: 391.419918060303
• CID: 275443
• PubChem ID: 169108
• Update Time: 2025-04-19

2(3H)-Benzothiazolethione,cobalt(2+) salt (2:1) Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Benzothiazolethione,cobalt(2+) salt (2:1)
• 2(3H)-Benzothiazolethione, cobalt(2+) salt
• 2-Benzothiazolethiol, cobalt(2+) salt
• Benzothiazole-2(3H)-thione, cobalt (2+) salt
• cobalt(2+) bis(1,3-benzothiazole-2-thiolate)
• DTXSID60890823
• 2(3H)-Benzothiazolethione, cobalt(2+) salt (2:1)
• 29904-98-1
• EINECS 249-945-2

• Inchi： 1S/2C7H5NS2.Co/c2*9-7-8-5-3-1-2-4-6(5)10-7;/h2*1-4H,(H,8,9);/q;;+2/p-2
• InChI Key： RYMUATUZIJMPBZ-UHFFFAOYSA-L
• SMILES： [Co+2].S1C(=NC2C=CC=CC1=2)[S-].S1C(=NC2C=CC=CC1=2)[S-]

Computed Properties

• Exact Mass: 390.89
• Monoisotopic Mass: 390.89
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 129
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.3Ų

Experimental Properties

• Melting Point: 180.2-181.7 DEG C
• Boiling Point: 281.3°Cat760mmHg
• Flash Point: 123.9°C